![molecular formula C23H26N2O2S B5139040 N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide](/img/structure/B5139040.png)
N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide
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Overview
Description
N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide, also known as TAK-659, is a small molecule drug that has been developed for the treatment of various types of cancers. It belongs to the class of kinase inhibitors, which target specific enzymes involved in the growth and proliferation of cancer cells.
Mechanism of Action
N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide is a selective inhibitor of several kinases that are involved in the growth and survival of cancer cells. It binds to the ATP-binding pocket of these kinases, preventing their activity and ultimately leading to apoptosis of cancer cells. This compound has been shown to inhibit the activity of BTK, FLT3, and JAK, which are involved in the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-tumor activity in preclinical models of various types of cancers. It has been shown to induce apoptosis of cancer cells and inhibit their proliferation. This compound has also been shown to enhance the activity of other drugs used in cancer treatment, such as rituximab and venetoclax. In addition, this compound has been shown to have favorable pharmacokinetic properties, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One of the advantages of N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide is its potent anti-tumor activity in preclinical models of various types of cancers. It has also been shown to enhance the activity of other drugs used in cancer treatment, which could lead to more effective combination therapies. However, one limitation of this compound is its selectivity for specific kinases, which could limit its efficacy in some types of cancers. In addition, the long half-life of this compound could lead to accumulation and potential toxicity in patients.
Future Directions
There are several future directions for the development of N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide. One potential direction is the investigation of this compound in combination with other drugs used in cancer treatment, such as immunotherapies. Another potential direction is the investigation of this compound in specific types of cancers, where the kinases targeted by this compound are known to be dysregulated. Finally, the development of more selective and potent kinase inhibitors could lead to the discovery of new drugs with improved efficacy and safety profiles.
Synthesis Methods
N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide is synthesized through a multi-step process that involves the reaction of several chemical intermediates. The starting material for the synthesis is 2-Bromo-4'-methoxyacetophenone, which is reacted with 2,6-dimethylphenylboronic acid in the presence of a palladium catalyst to yield 2-(2,6-dimethylphenyl)-4'-methoxyacetophenone. This intermediate is then reacted with diphenylmethanamine in the presence of a reducing agent to yield N-(diphenylmethyl)-2-(2,6-dimethylphenyl)-4'-methoxyacetophenone. The final step involves the reaction of this intermediate with benzenesulfonyl chloride in the presence of a base to yield this compound.
Scientific Research Applications
N-{2-[(diphenylmethyl)amino]-1,1-dimethylethyl}benzenesulfonamide has been extensively studied in preclinical models of various types of cancers, including lymphoma, leukemia, and solid tumors. It has been shown to inhibit the activity of several kinases that are involved in the growth and survival of cancer cells, including BTK, FLT3, and JAK. This compound has also been shown to enhance the activity of other drugs used in cancer treatment, such as rituximab and venetoclax. These preclinical studies have provided the basis for the clinical development of this compound in patients with cancer.
Properties
IUPAC Name |
N-[1-(benzhydrylamino)-2-methylpropan-2-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O2S/c1-23(2,25-28(26,27)21-16-10-5-11-17-21)18-24-22(19-12-6-3-7-13-19)20-14-8-4-9-15-20/h3-17,22,24-25H,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSJXYSWDKQNLPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CNC(C1=CC=CC=C1)C2=CC=CC=C2)NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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